
Comprehensive Safety and Handling Guide for
Ampelopsin G (Dihydromyricetin)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ampelopsin G

Cat. No.: B15592986 Get Quote

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for a formal institutional safety review or

the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for

the product you are using and adhere to your institution's safety protocols.

Ampelopsin G is most commonly known in scientific literature as Ampelopsin or

Dihydromyricetin (DHM). This guide provides essential safety and logistical information for

handling this compound in a laboratory setting.

Hazard Identification and Safety Precautions
There are inconsistencies across various Safety Data Sheets (SDS) for Dihydromyricetin.

Some classify it as non-hazardous, while others indicate it may cause skin, eye, and respiratory

irritation[1][2][3]. Given this variability, a conservative approach to safety is recommended.

Assume the compound is hazardous and requires careful handling to minimize exposure.

Primary Hazards:

Inhalation: May cause respiratory tract irritation[1][3].

Skin Contact: May cause skin irritation[1][2][3].

Eye Contact: May cause serious eye irritation[1][2][3].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15592986?utm_src=pdf-interest
https://www.benchchem.com/product/b15592986?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://www.benchchem.com/pdf/Dihydromyricetin_DHM_as_a_Therapeutic_Candidate_for_Alcohol_Use_Disorder_Application_Notes_and_Protocols.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0112/Dihydromyricetin-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://file.medchemexpress.com/batch_PDF/HY-N0112/Dihydromyricetin-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://www.benchchem.com/pdf/Dihydromyricetin_DHM_as_a_Therapeutic_Candidate_for_Alcohol_Use_Disorder_Application_Notes_and_Protocols.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0112/Dihydromyricetin-DataSheet-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7211127/
https://www.benchchem.com/pdf/Dihydromyricetin_DHM_as_a_Therapeutic_Candidate_for_Alcohol_Use_Disorder_Application_Notes_and_Protocols.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0112/Dihydromyricetin-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: While used in some dietary supplements, concentrated forms for research are not

intended for consumption and may be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):

A crucial line of defense against chemical exposure is the correct use of Personal Protective

Equipment (PPE). The level of PPE should be determined by the specific task.

Task Minimum Required PPE
Recommended Additional
PPE

Receiving & Storage
- Nitrile gloves- Laboratory

coat
- Safety glasses

Weighing & Handling Solid

DHM

- Nitrile gloves- Laboratory

coat- Safety glasses with side

shields

- Chemical splash goggles-

Face shield (if not in a fume

hood)- Disposable sleeve

covers- Respiratory protection

(N95 or higher)

Preparing & Handling DHM

Solutions

- Nitrile gloves- Laboratory

coat- Chemical splash goggles

- Chemical-resistant apron-

Double gloving (especially with

organic solvents)

Procedures with Aerosolization

Risk

- All PPE listed above- Work

must be conducted in a

certified chemical fume hood

or biological safety cabinet.

- Appropriate respiratory

protection (consult your

institution's safety officer for

selection)

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and use of Ampelopsin G
(DHM).

Workflow for Safe Handling of Ampelopsin G (DHM)
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Receiving & Storage

Handling & Preparation

Experimental Use

Waste Disposal

1. Receive Shipment
Inspect for damage

2. Store Securely
Cool, dry, dark place

3. Don Appropriate PPE

4. Weigh Powder
Inside fume hood

5. Prepare Solution
Add solvent to powder

6. Label Solution
Name, conc., date

7. Conduct Experiment
Follow protocol

8. Dispose Solid Waste
(Gloves, tips) in labeled bag

9. Dispose Liquid Waste
In labeled container

10. Clean Work Area
Decontaminate surfaces

Click to download full resolution via product page

Caption: A generalized workflow for Ampelopsin G (DHM) handling.
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Step-by-Step Procedures:

2.1 Receiving and Storage

Inspect Shipment: Upon receipt, visually inspect the shipping container for any signs of

damage or leakage.

Don PPE: Before handling the primary container, put on nitrile gloves and a lab coat.

Damaged Packages: If damage is found, implement your institution's spill and exposure

protocol. Do not open the package in an open lab environment. Move it to a fume hood if

possible and notify your safety officer.

Storage: Store the container in a cool, dry, and dark place, away from strong oxidizing

agents. Recommended storage temperature is typically 2-8°C[4]. Ensure the storage

location is clearly labeled.

2.2 Weighing and Solution Preparation

Engineering Controls: All handling of solid DHM powder should be performed inside a

certified chemical fume hood or a ventilated balance enclosure to prevent inhalation of

airborne particles.

Gather Materials: Before starting, assemble all necessary items: DHM container, spatulas,

weighing paper or boat, and vials for the prepared solution.

Don PPE: Wear appropriate PPE as outlined in the table above, including gloves, a lab coat,

and eye protection. For weighing powder, respiratory protection is strongly recommended.

Weighing: Carefully transfer the desired amount of DHM powder onto the weighing paper.

Avoid creating dust. Use a dedicated spatula.

Solution Preparation:

Place a stir bar in the receiving flask or vial inside the fume hood.

Add the weighed DHM powder to the vial.
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Slowly add the desired solvent (e.g., DMSO, ethanol) to the powder to prevent splashing.

Cap the vial and allow it to stir until the DHM is fully dissolved. DHM has low water

solubility (0.2 mg/mL at 25°C) but is more soluble in organic solvents like DMSO and

ethanol[5][6].

Labeling: Clearly label all solutions with the compound name (Ampelopsin G / DHM),

concentration, solvent, date of preparation, and your initials.

Disposal Plan
All materials contaminated with Ampelopsin G (DHM) should be treated as hazardous

chemical waste. Do not dispose of this material down the drain or in the regular trash.

3.1 Solid Waste

Contaminated Materials: This includes used gloves, weighing papers, pipette tips, and any

other disposable labware that has come into contact with DHM.

Procedure:

Collect all solid waste in a dedicated, sealable plastic bag or container.

Label the container clearly as "Hazardous Waste: Dihydromyricetin" (or as required by

your institution).

When the experiment is complete, or the bag is full, seal it and place it in the designated

solid chemical waste container for your laboratory.

3.2 Liquid Waste

Unused Solutions: This includes any remaining stock solutions or experimental solutions

containing DHM.

Procedure:

Collect all liquid waste in a dedicated, sealed, and shatter-proof hazardous waste

container.
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Ensure the container is compatible with the solvent used (e.g., a glass bottle for organic

solvents).

Label the container clearly with "Hazardous Waste," the full chemical name

"Dihydromyricetin," the solvent used (e.g., "in DMSO"), and the approximate

concentration.

Do not mix DHM waste with other chemical waste streams unless compatibility has been

confirmed by your institution's safety officer.

3.3 Decontamination

After handling is complete, wipe down the work area (fume hood, benchtop) with a suitable

solvent (e.g., 70% ethanol) and then soapy water to remove any residual contamination.

Dispose of the cleaning materials as solid hazardous waste.

Always wash your hands thoroughly after removing your gloves.

Quantitative Data
Table 1: Physical and Chemical Properties of Dihydromyricetin (DHM)

Property Value Reference

Synonyms
Ampelopsin, (+)-

Dihydromyricetin
[4]

Molecular Formula C₁₅H₁₂O₈ [4]

Molecular Weight 320.25 g/mol [4]

Appearance
Fine off-white to snow white

powder
[4]

Melting Point 248 °C [4]

Solubility
Water: ~0.2 mg/mLDMSO: ≥

2.5 mg/mL
[3][5]

Storage Temperature 2 - 8 °C [4]
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Table 2: Toxicological and Preclinical Efficacy Data

Parameter Species Value / Finding Reference

Acute Oral Toxicity

(LD50)
Mouse >5 g/kg [1]

Intraperitoneal Toxicity

(LD50)
Mouse 1,410 mg/kg [1]

Effect on Acute

Alcohol Intoxication
Rat

1 mg/kg (i.p.) reduced

duration of loss of

righting reflex.

[2][6]

Effect on Voluntary

Alcohol Consumption
Rat

0.05 mg/mL in

drinking water

significantly reduced

ethanol intake.

[2]

Table 3: Clinical Trial Data for Non-Alcoholic Fatty Liver Disease (NAFLD)

Parameter
DHM Group
(Change from
Baseline)

Placebo Group
(Change from
Baseline)

P-value

ALT (U/L) -22.5 ± 18.3 -5.8 ± 15.7 <0.01

AST (U/L) -15.6 ± 12.1 -4.2 ± 11.9 <0.01

Fasting Blood

Glucose (mmol/L)
-0.8 ± 0.9 -0.2 ± 0.7 <0.01

LDL-Cholesterol

(mmol/L)
-0.4 ± 0.5 -0.1 ± 0.4 <0.05

Data from a 3-month

study with a daily

dose of 600 mg DHM.

[7]
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Experimental Protocols
Protocol 1: Preparation of Dihydromyricetin for In Vivo Studies

This protocol is adapted from studies investigating DHM's effects on alcohol intoxication in

rodents[6].

Materials:

Dihydromyricetin (DHM) powder

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for administration

Procedure:

Calculate Required Amounts: Determine the total volume of dosing solution needed and the

required concentration of DHM based on the target dose (e.g., 1 mg/kg) and animal weights.

Prepare Stock Solution:

Weigh the required amount of DHM powder in a fume hood.

Dissolve the DHM in a small volume of DMSO to create a concentrated stock solution. For

example, to make a 10 mg/mL stock, dissolve 10 mg of DHM in 1 mL of DMSO. Vortex

until fully dissolved.

Prepare Dosing Solution:

On the day of the experiment, dilute the DMSO stock solution with sterile saline to the final

desired concentration.
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Important: The final concentration of DMSO in the dosing solution should be kept low

(typically <10%) to avoid solvent toxicity. For example, to achieve a final dosing solution of

0.5 mg/mL from a 10 mg/mL stock, you would perform a 1:20 dilution in saline.

Administration: The solution is typically administered via intraperitoneal (i.p.) injection. The

injection volume is often standardized, for example, 2 mL per 100 g of body weight[6].

Protocol 2: Clinical Trial Methodology for DHM in NAFLD

This protocol is a summary of a randomized, double-blind, placebo-controlled trial[7].

Study Design: Randomized, double-blind, placebo-controlled.

Participants: 60 adult patients diagnosed with Non-Alcoholic Fatty Liver Disease (NAFLD).

Intervention:

Treatment Group (n=30): Received two 150 mg capsules of DHM, twice daily (total of 600

mg/day).

Control Group (n=30): Received two identical-looking placebo capsules, twice daily.

Duration: 3 months.

Primary Outcome Measures: Changes from baseline in serum levels of liver enzymes (ALT,

AST, GGT), glucose, and lipids (LDL-c, ApoB).

Secondary Outcome Measures: Changes in insulin resistance (HOMA-IR index) and serum

levels of inflammatory and metabolic markers (TNF-α, cytokeratin-18, FGF21, adiponectin).

Signaling Pathways and Logical Relationships
DHM Modulation of the AMPK/SIRT1 Signaling Pathway

Dihydromyricetin has been shown to exert protective effects, in part, by activating the

AMPK/SIRT1 signaling pathway. This pathway is a master regulator of cellular energy

metabolism and has roles in reducing oxidative stress and inflammation[5][7][8].
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Caption: DHM activates the AMPK/SIRT1 pathway to promote beneficial cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-N0112/Dihydromyricetin-DataSheet-MedChemExpress.pdf
https://www.chemimpex.com/products/42414
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1488003/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2024.1488003/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3292407/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3292407/
https://www.benchchem.com/pdf/Dihydromyricetin_A_Comparative_Guide_to_its_Therapeutic_Potential_Based_on_Clinical_Evidence.pdf
https://clinicaltrials.gov/study/NCT05623501
https://www.benchchem.com/product/b15592986#personal-protective-equipment-for-handling-ampelopsin-g
https://www.benchchem.com/product/b15592986#personal-protective-equipment-for-handling-ampelopsin-g
https://www.benchchem.com/product/b15592986#personal-protective-equipment-for-handling-ampelopsin-g
https://www.benchchem.com/product/b15592986#personal-protective-equipment-for-handling-ampelopsin-g
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

